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Compound of Interest

Compound Name: Acetylvaline-15N

Cat. No.: B12421053 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Acetylvaline-15N. The following procedures ensure

safe handling and disposal in a laboratory setting.

Acetylvaline-15N is a stable isotope-labeled amino acid. Unlike their radioactive counterparts,

stable isotopes are non-radioactive and do not require special handling precautions beyond

standard chemical safety protocols[1][2]. The primary hazards are related to the physical form

(powder) and potential for mild irritation.

Personal Protective Equipment (PPE)
The following personal protective equipment is recommended to minimize exposure and

ensure safety during the handling of Acetylvaline-15N.
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PPE Category Item
Specification/Stand
ard

Purpose

Eye/Face Protection Safety Goggles

Conforming to OSHA

29 CFR 1910.133 or

European Standard

EN166[3][4]

Protects eyes from

dust particles.

Skin Protection Gloves
Standard laboratory

gloves (e.g., nitrile)

Prevents direct skin

contact.

Lab Coat/Protective

Clothing

Standard protective

clothing

Prevents

contamination of

personal clothing and

skin.

Respiratory Protection Not normally required

Use in a well-

ventilated area. A

respirator may be

needed if dust is

generated.

Under normal use, no

respiratory protection

is needed[3].

Handling and Storage Procedures
Handling:

Handle in accordance with good industrial hygiene and safety practices.

Avoid contact with skin, eyes, and clothing.

Avoid the formation of dust and aerosols.

Use in a well-ventilated area.

Wash hands thoroughly after handling.

Storage:

Keep the container tightly closed in a dry, cool, and well-ventilated place.
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For long-term storage, refrigeration is recommended.

Incompatible with strong oxidizing agents.

Accidental Exposure and First Aid
Exposure Route First Aid Measures

Eye Contact

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes. Seek

medical attention.

Skin Contact

Wash off immediately with soap and plenty of

water while removing all contaminated clothing.

Seek medical attention if irritation develops.

Inhalation
Move to fresh air. If breathing is difficult, seek

medical attention.

Ingestion

Clean mouth with water and drink plenty of

water afterward. Seek medical attention if you

feel unwell.

Disposal Plan
Dispose of Acetylvaline-15N and any contaminated materials in accordance with local, state,

and federal regulations. As a non-hazardous substance, it can typically be disposed of as

chemical waste.

Collect Waste: Place excess Acetylvaline-15N and any contaminated disposable materials

(e.g., gloves, weighing paper) into a designated, sealed container.

Label Container: Clearly label the container as "Chemical Waste" and list the contents.

Storage Pending Disposal: Store the waste container in a designated, secure area away

from incompatible materials.

Disposal: Arrange for pickup and disposal by your institution's environmental health and

safety (EHS) department.
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Safe Handling Workflow
The following diagram illustrates the standard workflow for safely handling Acetylvaline-15N in

a laboratory setting.
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Preparation

Handling
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Review Safety Data Sheet (SDS)

Don Personal Protective Equipment (PPE)
(Goggles, Gloves, Lab Coat)

Weigh Acetylvaline-15N
in a well-ventilated area

Proceed to handling

Perform experimental procedure

Clean work area

Procedure complete

Dispose of waste in
labeled container

Remove PPE

Wash hands thoroughly
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Caption: Workflow for handling Acetylvaline-15N.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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